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Compound of Interest

Compound Name: 2-Chloropentan-1-ol

Cat. No.: B2934581

Core Technical Data for 2-Chloropentan-1-ol

This guide provides the fundamental molecular properties of 2-Chloropentan-1-ol, a
chlorinated alcohol significant in various organic synthesis applications. The compound is
characterized by a five-carbon pentane backbone with a hydroxyl group on the first carbon and
a chlorine atom on the second, rendering it a primary alcohol and a secondary alkyl chloride.

Molecular Formula and Weight

The essential quantitative data for 2-Chloropentan-1-ol are summarized below. This
information is critical for stoichiometric calculations in reaction planning and for analytical
characterization.

Property Value
Molecular Formula CsH11CIO[1][2]
Molecular Weight 122.59 g/mol [1][2][3]

Logical Relationship of Core Properties

The relationship between the compound's name, its elemental composition (formula), and its
calculated mass (molecular weight) is a foundational concept in chemistry. The diagram below
illustrates this direct logical connection.
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Caption: Logical flow from compound identity to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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